Cas no 50816-24-5 (Hastatoside)

• Product Name: Hastatoside
• CAS No: 50816-24-5
• MF: C₁₇H₂₄O₁₁
• MW: 404.365866661072
• MDL: MFCD09752811
• CID: 820442
• Update Time: 2025-11-02

Hastatoside Chemical and Physical Properties

Names and Identifiers

• Hastatoside
• Methyl 1-(hexopyranosyloxy)-4a-hydroxy-7-methyl-5-oxo-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• Methyl (1R,4aR,7R,7aR)-4a-hydroxy-7-methyl-5-oxo-1-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymeth
• methyl (1S,4aR,7S,7aR)-4a-hydroxy-7-methyl-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,6,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• 1alpha-(beta-D-Glucopyranosyloxy)-1,4a,5,6,7,7aalpha-hexahydro-4aalpha-hydroxy-7alpha-methyl-5-oxocyclopenta(C)pyran-4-carboxylic acid methyl ester
• 1alpha-(beta-D-Glucopyranosyloxy)-1,4a,5,6,7,7aalpha-hexahydro-4aalpha-hydroxy-7alpha-methyl-5-oxocyclopenta[c]pyran-4-carboxylic acid methyl ester
• 5-Hydroxyver

• MDL： MFCD09752811
• Inchi： 1S/C17H24O11/c1-6-3-9(19)17(24)7(14(23)25-2)5-26-15(10(6)17)28-16-13(22)12(21)11(20)8(4-18)27-16/h5-6,8,10-13,15-16,18,20-22,24H,3-4H2,1-2H3/t6-,8+,10-,11+,12-,13+,15-,16-,17+/m0/s1
• InChI Key： PRZVXHGUJJPSME-CZMSZWGTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2[C@@H](C)CC([C@@]2(C(C(=O)OC)=CO1)O)=O

Computed Properties

• Exact Mass: 404.13200
• Monoisotopic Mass: 404.13186158 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 404.4
• XLogP3: -1.7
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: Powder
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (270 g/l) (25 º C),
• PSA: 172.21000
• LogP: -2.82770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Hastatoside

Hastatoside (CAS No 50816-24-5): A Comprehensive Overview of Its Properties and Applications

Hastatoside (CAS No 50816-24-5) is a naturally occurring iridoid glycoside compound that has garnered significant attention in recent years due to its potential bioactive properties and pharmacological applications. As researchers continue to explore natural compounds for health benefits, Hastatoside extract has emerged as a subject of interest in both academic and industrial circles.

The chemical structure of Hastatoside 50816-24-5 features a characteristic cyclopentanopyran skeleton, which is typical of iridoids, coupled with sugar moieties that enhance its solubility and bioavailability. This unique molecular architecture contributes to its diverse biological activities, making it a promising candidate for various applications in the nutraceutical and pharmaceutical industries.

Recent studies have highlighted the potential antioxidant effects of Hastatoside, particularly in relation to oxidative stress management. With growing consumer interest in natural antioxidants and anti-aging solutions, research on Hastatoside benefits has expanded significantly. The compound's ability to scavenge free radicals and modulate cellular antioxidant defenses positions it as a potential ingredient in cosmeceutical formulations and dietary supplements.

In traditional medicine systems, plants containing Hastatoside phytochemical have been used for centuries, though the specific compound was only isolated and characterized in modern times. Today, advanced extraction techniques allow for the production of high-purity Hastatoside with consistent quality, meeting the demands of both research institutions and commercial product developers.

The market for Hastatoside supplements and Hastatoside-containing products has shown steady growth, particularly in regions with strong consumer interest in plant-based remedies and functional foods. Manufacturers are increasingly incorporating this compound into formulations targeting cellular health, inflammation management, and metabolic support.

Quality control remains paramount in Hastatoside production, with analytical methods such as HPLC and LC-MS being employed to verify purity and potency. The compound typically appears as a white to off-white powder with good stability under proper storage conditions, making it suitable for various product applications.

From a regulatory perspective, Hastatoside safety profile appears favorable based on current research, though comprehensive toxicological studies continue to expand our understanding. As with any bioactive compound, appropriate dosage and formulation considerations are essential for optimal results and consumer safety.

Future research directions for Hastatoside CAS 50816-24-5 include exploring its mechanisms of action at the molecular level, potential synergistic effects with other bioactive compounds, and clinical validation of its health benefits. The scientific community remains particularly interested in its possible applications for neuroprotection and metabolic syndrome management.

For researchers and product developers seeking Hastatoside suppliers, it's crucial to source from reputable manufacturers who can provide comprehensive analytical data and documentation. The global market offers various grades of Hastatoside powder and Hastatoside extract to meet different application requirements and purity standards.

As consumer awareness grows regarding the potential benefits of specialized phytochemicals like Hastatoside iridoid, we can anticipate continued innovation in product development and formulation strategies. The compound represents an exciting intersection of traditional knowledge and modern scientific validation in the realm of natural health products.

From a technical perspective, Hastatoside solubility characteristics and formulation compatibility are important considerations for product developers. The compound demonstrates good solubility in water and polar solvents, which facilitates its incorporation into various delivery systems, from capsules to liquid formulations.

Emerging trends in personalized nutrition and precision wellness have created new opportunities for bioactive compounds like Hastatoside 50816-24-5. Its potential to modulate specific biological pathways aligns well with the growing demand for targeted health solutions backed by scientific evidence.

In conclusion, Hastatoside (CAS No 50816-24-5) represents a fascinating natural compound with diverse potential applications in health and wellness products. As research continues to uncover its mechanisms and benefits, we can expect to see expanded utilization of this bioactive iridoid glycoside in both consumer products and clinical applications.